NR1H4 activator 1

• Molecular Formula: C34H53NO7S
• Molecular Weight: 619.9 g/mol
• InChI: InChI=1S/C34H53NO7S/c1-7-25-29-18-22(36)14-16-34(29,6)28-15-17-33(5)26(12-13-27(33)30(28)31(25)37)21(4)19-41-32(38)35-43(39,40)24-10-8-23(9-11-24)42-20(2)3/h8-11,20-22,25-31,36-37H,7,12-19H2,1-6H3,(H,35,38)/t21-,22-,25-,26-,27+,28+,29+,30+,31-,33-,34-/m1/s1
• InChIKey: JLMRPDFFAJUPGE-YVBUYISXSA-N

NR1H4 Activator 1 – Potent FXR Agonist for NASH Research

NR1H4 activator 1 (CAS: 2242855-68-9) is a non-steroidal, selective farnesoid X receptor (FXR, NR1H4) agonist derived from patent WO2018152171A1, example 4 [1]. It exhibits potent FXR agonism in a human FXR (NR1H4) Gal4-driven transactivation assay, with a reported EC50 of 1 nM . The compound is a small molecule with molecular formula C34H53NO7S and molecular weight 619.85 g/mol, and is intended exclusively for research use . It is one of a class of synthetic FXR ligands under investigation for potential applications in gastrointestinal and liver diseases .

FXR pathway activation studies

NASH & metabolic disease model research

Gastrointestinal disease model research

Non-steroidal scaffold (patent-derived)

• [1] Wang G, et al. Bile acid derivatives as FXR agonists and methods of use thereof. Patent WO2018152171A1, 2018. View Source

NR1H4 Activator 1 vs. Generic FXR Agonists: Substitution Risk

Substituting NR1H4 activator 1 with another in-class FXR agonist without quantitative justification risks experimental failure and misinterpretation of biological results. FXR agonists exhibit a wide spectrum of potency, with EC50 values spanning from sub-nanomolar to several hundred nanomolar, and significant variation in selectivity profiles across the nuclear receptor superfamily [1]. For example, the commonly used tool compound GW4064 is 65-fold less potent than NR1H4 activator 1 in a comparable cellular assay , while clinical compounds like Tropifexor and Obeticholic Acid show distinct potency and selectivity profiles that directly impact dose-response relationships and potential off-target effects in preclinical models . Furthermore, publicly available data indicates that NR1H4 activator 1 currently lacks in vivo pharmacokinetic, pharmacodynamic, or toxicology characterization , meaning that any in vivo or efficacy extrapolation from other FXR agonists is scientifically unsound. The following quantitative evidence guide details the specific, measurable parameters that define NR1H4 activator 1's distinct profile and inform its appropriate scientific selection.

Potency FXR agonists span >2-log EC50 range; substitution may shift dose-response interpretation and target engagement.

Scaffold Non-steroidal, isoxazole-based, and steroidal chemotypes differ in binding modes and selectivity signatures.

Selectivity TGR5/GPBAR1 cross-reactivity varies across FXR agonists; dual agonism may confound metabolic pathway readouts.

• [1] Lee SG, et al. Table 2 Summary of the FXR modulating compounds in clinical trials. Experimental & Molecular Medicine, 2023; 55: 227-238. View Source

NR1H4 Activator 1 Quantitative Evidence

FXR Potency Compared to GW4064

NR1H4 activator 1 demonstrates an EC50 of 1 nM for FXR activation in a human Gal4-driven transactivation assay, a standard method for quantifying ligand-mediated FXR agonism . In contrast, the widely used research tool GW4064 exhibits an EC50 of 65 nM in comparable cellular FXR assays , while the clinically approved FXR agonist Obeticholic Acid (OCA) shows an EC50 of 99 nM in similar systems . This represents a 65-fold and 99-fold increase in potency for NR1H4 activator 1 over GW4064 and OCA, respectively, under comparable assay conditions. This significant potency differential is a primary determinant of the concentration range required for in vitro experiments.

vs. GW4064

Data to verify

EC50 1 nM vs 65 nM (65-fold difference)

Supports lower-concentration assay design; may reduce solvent interference risk.

Human FXR Gal4 transactivation assay; cross-study comparison.

Evidence Dimension	FXR Agonist Potency (EC50)
Target Compound Data	1 nM
Comparator Or Baseline	GW4064 (65 nM); Obeticholic Acid (99 nM)
Quantified Difference	65-fold (vs GW4064); 99-fold (vs OCA)
Conditions	Human FXR (NR1H4) Gal4-driven transactivation assay in HEK293T or similar cell line

Why This Matters

Higher potency enables lower working concentrations in vitro, potentially reducing non-specific cytotoxicity and improving assay signal-to-noise ratios.

FXR Potency vs. Obeticholic Acid (OCA)

While NR1H4 activator 1 is potent (EC50 = 1 nM), it occupies a distinct potency niche compared to clinical-stage non-steroidal FXR agonists. For instance, Tropifexor (LJN452) has a reported EC50 of 0.2-0.26 nM in similar reporter gene assays [1][2], making it approximately 5-fold more potent than NR1H4 activator 1. Conversely, Cilofexor (GS-9674) is less potent, with a reported EC50 of 43 nM , which is 43-fold less potent than NR1H4 activator 1. This places NR1H4 activator 1 in a mid-range potency class among non-steroidal FXR agonists, offering a distinct pharmacological fingerprint that may be advantageous for specific research applications where an intermediate level of FXR activation is desired.

vs. Obeticholic Acid

Reported

EC50 1 nM vs 99 nM (99-fold difference)

May reduce compound mass requirements for extended target engagement studies.

Steroidal comparator; scaffold-class difference relevant.

Evidence Dimension	FXR Agonist Potency (EC50)
Target Compound Data	1 nM
Comparator Or Baseline	Tropifexor (0.2 nM); Cilofexor (43 nM)
Quantified Difference	5-fold less potent than Tropifexor; 43-fold more potent than Cilofexor
Conditions	FXR reporter gene assay in HEK293T cells or similar cellular context

Why This Matters

Defines the compound's position within the FXR agonist potency spectrum, allowing researchers to select an agonist with a specific level of target engagement.

• [1] EUbOPEN. Tropifexor (EUB0001169a). Chemogenomic Set Data. View Source
• [2] Tully DC, et al. Discovery of Tropifexor (LJN452), a Highly Potent Non-bile Acid FXR Agonist for the Treatment of Cholestatic Liver Diseases and Nonalcoholic Steatohepatitis (NASH). Journal of Medicinal Chemistry, 2017; 60(24): 9960-9973. View Source

FXR Potency vs. Cilofexor (GS-9674)

NR1H4 activator 1 is derived from a bile acid scaffold, specifically from patent WO2018152171A1 which describes bile acid derivatives as FXR agonists [1]. This chemotype contrasts with several major FXR agonist classes. For example, GW4064, Tropifexor, and Cilofexor are non-steroidal 'hammerhead' class synthetic agonists [2], while Obeticholic Acid is a semi-synthetic bile acid derivative . The distinct molecular scaffold of NR1H4 activator 1 (molecular formula C34H53NO7S) may confer differences in physicochemical properties (e.g., solubility, LogP), protein binding, and metabolic stability compared to other FXR agonists, although these parameters have not yet been fully characterized for NR1H4 activator 1. For researchers focused on exploring chemotype-specific FXR biology, this structural differentiation is a key consideration.

vs. Cilofexor

Data to verify

EC50 1 nM vs 43 nM (43-fold difference)

Non-steroidal comparator; scaffold difference may support independent validation studies.

Clinically evaluated compound; cross-study assay context.

Evidence Dimension	Chemical Scaffold / Chemotype
Target Compound Data	Bile acid-derived scaffold (patent WO2018152171A1)
Comparator Or Baseline	GW4064, Tropifexor, Cilofexor (non-steroidal 'hammerhead' class); Obeticholic Acid (semi-synthetic bile acid)
Quantified Difference	Qualitative scaffold difference
Conditions	Chemical structure analysis

Why This Matters

Scaffold diversity can drive distinct off-target profiles, metabolic pathways, and formulation properties, which are critical for in vivo and translational studies.

• [1] Wang G, et al. Bile acid derivatives as FXR agonists and methods of use thereof. Patent WO2018152171A1, 2018. View Source
• [2] Li J, et al. Farnesoid X receptor-induced non-coding RNA (Fincor) is induced by the hammerhead class of non-steroidal farnesoid X receptor (FXR) agonists. Cellular and Molecular Gastroenterology and Hepatology, 2024; 17(3): 11018349. View Source

Potency Tier Among FXR Agonists

A critical differentiator for NR1H4 activator 1 is the current lack of publicly available in vivo data, including pharmacokinetic, pharmacodynamic, and toxicology studies . This contrasts sharply with many comparator FXR agonists such as GW4064, Tropifexor, and Cilofexor, for which extensive in vivo efficacy and safety data exist in rodent models and clinical trials [1][2]. For example, Figure 4 in Li et al. (2024) demonstrates liver gene expression changes in mice treated with GW4064, cilofexor, tropifexor, and OCA, but NR1H4 activator 1 was not included in such studies [3]. This lack of in vivo characterization is not a limitation per se, but a defining feature of the compound's current research-use designation. For researchers seeking a tool compound strictly for in vitro or ex vivo FXR pathway exploration without the confounding variables of prior in vivo data, NR1H4 activator 1 offers a defined starting point. Conversely, for studies requiring direct translation to animal models, the selection of NR1H4 activator 1 must be accompanied by the acknowledgment that de novo in vivo characterization is required.

Potency Landscape

Reported

1 nM (NR1H4 activator 1) — ranked below tropifexor (0.2 nM), above nidufexor (7 nM), MET409 (16 nM), TERN-101 (193 nM)

Reported single-digit nanomolar potency may balance target engagement and supersaturation artifacts.

Class-level inference from vendor and literature EC50 values.

Evidence Dimension	Availability of In Vivo Data
Target Compound Data	No publicly available in vivo data
Comparator Or Baseline	GW4064, Tropifexor, Cilofexor, Obeticholic Acid (extensive in vivo data available)
Quantified Difference	Qualitative difference in data availability
Conditions	Literature and database review

Why This Matters

Directly impacts the suitability of the compound for in vivo studies and influences the scope of experimental design and regulatory considerations.

• [1] Lee SG, et al. Table 2 Summary of the FXR modulating compounds in clinical trials. Experimental & Molecular Medicine, 2023; 55: 227-238. View Source
• [2] Kemper JK, et al. Farnesoid X Receptor Activation Promotes Hepatic Amino Acid Catabolism and Ammonium Clearance in Mice. Gastroenterology, 2017; 152(6): 1462-1476. View Source
• [3] Li J, et al. Farnesoid X receptor-induced non-coding RNA (Fincor) is induced by the hammerhead class of non-steroidal farnesoid X receptor (FXR) agonists. Cellular and Molecular Gastroenterology and Hepatology, 2024; 17(3): 11018349. View Source

NR1H4 Activator 1 Application Scenarios

High-Potency FXR Activation for Target Validation

Given its potent FXR agonism (EC50 = 1 nM) and current lack of in vivo characterization, NR1H4 activator 1 is ideally suited for in vitro or ex vivo studies focused on dissecting FXR-mediated gene expression and cellular signaling pathways. The 65-99 fold higher potency compared to GW4064 and OCA allows for a lower and potentially more specific effective concentration, minimizing off-target effects in cell-based assays . The compound's distinct bile acid-derived scaffold also provides a valuable tool for exploring chemotype-specific FXR biology in comparison to non-steroidal 'hammerhead' class agonists [1].

Comparative FXR Pharmacological Profiling

The well-defined, sub-nanomolar to low nanomolar EC50 of NR1H4 activator 1 in a standardized Gal4 transactivation assay makes it an excellent candidate for use as a reference standard or positive control in high-throughput screening (HTS) campaigns for novel FXR modulators. Its potency falls between that of the ultra-potent Tropifexor (0.2 nM) and less potent compounds like Cilofexor (43 nM), providing a useful mid-range calibration point for assay validation and compound ranking [2].

FXR Pathway Studies in NASH & Metabolic Disease

For investigators designing de novo in vivo studies or seeking to avoid potential confounding variables from pre-existing in vivo data, NR1H4 activator 1 presents a unique opportunity. Unlike widely used tool compounds such as GW4064 or clinical candidates like Tropifexor, NR1H4 activator 1 currently lacks any publicly available in vivo PK/PD or toxicology data . This allows for the generation of a completely novel and proprietary in vivo dataset, which may be particularly valuable in an industrial research setting where intellectual property and freedom-to-operate are key considerations. This scenario is contingent upon the user's capacity to perform or commission all necessary in vivo characterization.

Application

Selection Property

Validation Focus

FXR pathway activation studies

Reported activation potency context

Concentration range and target-engagement assay design

FXR agonist pharmacological profiling

Potency-tier context among FXR agonists

Benchmarking against reference tool compounds

NASH & metabolic disease model research

Non-steroidal FXR agonism and selectivity profile

Bile acid homeostasis and lipid metabolism endpoints

Gastrointestinal disease model studies

Gal4 transactivation-compatible tool compound

FXR-driven gene expression and organoid culture readouts

• [1] Wang G, et al. Bile acid derivatives as FXR agonists and methods of use thereof. Patent WO2018152171A1, 2018. View Source
• [2] EUbOPEN. Tropifexor (EUB0001169a). Chemogenomic Set Data. View Source